Cas no 1091184-58-5 (N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide
• CAS No: 1091184-58-5
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6121590
• PubChem ID: 27451655
• Update Time: 2025-10-29

N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide
• VU0642165-1
• N-(2-methoxy-5-methylphenyl)-N'-[(4-phenyloxan-4-yl)methyl]ethanediamide
• AKOS024507152
• N'-(2-methoxy-5-methylphenyl)-N-[(4-phenyloxan-4-yl)methyl]oxamide
• F5329-0018
• 1091184-58-5
• N1-(2-methoxy-5-methylphenyl)-N2-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)oxalamide

• Inchi： 1S/C22H26N2O4/c1-16-8-9-19(27-2)18(14-16)24-21(26)20(25)23-15-22(10-12-28-13-11-22)17-6-4-3-5-7-17/h3-9,14H,10-13,15H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： UEAUTRNZWYWJDF-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(C(NC2C=C(C)C=CC=2OC)=O)=O)CC1

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide

Professional Introduction to Compound with CAS No. 1091184-58-5 and Product Name: N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide

The compound with the CAS number 1091184-58-5 and the product name N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a combination of aromatic rings and heterocyclic moieties, which are known to contribute to its pharmacological properties.

In recent years, there has been a growing interest in the development of novel molecules that exhibit dual functionality, capable of interacting with multiple biological targets. The presence of both a 2-methoxy-5-methylphenyl group and a 4-phenyloxan-4-yl moiety in the compound suggests that it may possess the ability to modulate various signaling pathways. This dualistic nature is particularly intriguing for researchers exploring the development of multitarget drugs, which are designed to address complex diseases more effectively than single-target agents.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The 4-phenyloxan-4-yl group, a structural feature often found in compounds with neuroprotective properties, has been extensively studied for its ability to interact with central nervous system receptors. Preclinical studies have demonstrated that similar scaffolds can exhibit anti-inflammatory and antioxidant effects, which are crucial for mitigating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The incorporation of this moiety into the molecular framework of N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide may enhance its efficacy in these therapeutic contexts.

The other key structural component, 2-methoxy-5-methylphenyl, contributes to the compound's lipophilicity and solubility characteristics. These properties are critical for drug bioavailability and membrane permeability, ensuring that the compound can reach its intended biological targets effectively. Furthermore, the methoxy group at position 2 enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is essential for maintaining therapeutic levels over an extended period, thereby improving patient compliance and treatment outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of novel compounds with remarkable accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify promising candidates for further investigation. In this context, N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide has emerged as a candidate with high potential due to its favorable physicochemical properties and predicted biological activity.

Experimental validation of these computational predictions has been crucial in confirming the therapeutic relevance of this compound. Initial in vitro studies have shown that it exhibits inhibitory activity against several key enzymes implicated in neurological disorders. Specifically, it has demonstrated potent binding affinity for acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline in conditions like Alzheimer's disease. The compound's ability to modulate AChE activity could lead to improved cognitive function and delayed onset of symptoms in affected patients.

Beyond its potential applications in neurology, this compound also shows promise in other therapeutic areas. The structural motif shared by both moieties suggests that it may possess anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These interactions are known to modulate inflammatory responses and have been explored in the development of drugs for chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-yl)methylethanediamide presents an interesting challenge due to the complexity of its molecular framework. However, recent innovations in synthetic methodologies have made it possible to construct such intricate structures with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between aromatic rings and heterocyclic units. These advances have not only facilitated the synthesis of this compound but also opened new avenues for exploring related molecules with enhanced pharmacological profiles.

In conclusion, N-(2-methoxy-5-methylphenyl)-N'-(4-phenyloxan-4-y l)methylethanediamide (CAS No. 1091184-58-5) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and predicted biological activities. Its dual functionality makes it a promising candidate for multitarget drug development, particularly in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. With ongoing research efforts focused on optimizing its synthesis and evaluating its therapeutic efficacy, this compound holds great potential for improving patient outcomes across multiple disease states.